Cas no 2229312-48-3 (5-methoxy-2-(2-nitroethyl)pyridine)

• Product Name: 5-methoxy-2-(2-nitroethyl)pyridine
• CAS No: 2229312-48-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5807904
• PubChem ID: 165846508
• Update Time: 2025-06-08

5-methoxy-2-(2-nitroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(2-nitroethyl)pyridine
• EN300-1813852
• 2229312-48-3

• Inchi： 1S/C8H10N2O3/c1-13-8-3-2-7(9-6-8)4-5-10(11)12/h2-3,6H,4-5H2,1H3
• InChI Key： JAWQXRSXSRLDOP-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 5-methoxy-2-(2-nitroethyl)pyridine

Introduction to 5-methoxy-2-(2-nitroethyl)pyridine (CAS No. 2229312-48-3)

5-methoxy-2-(2-nitroethyl)pyridine, identified by the chemical compound code CAS No. 2229312-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 5-methoxy-2-(2-nitroethyl)pyridine lies in its combination of a methoxy group at the 5-position and a 2-nitroethyl substituent at the 2-position of the pyridine ring, which contributes to its distinct chemical properties and reactivity.

The synthesis of 5-methoxy-2-(2-nitroethyl)pyridine involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The presence of both the methoxy and nitroethyl groups introduces multiple sites for functionalization, making this compound a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged these functional groups to explore various derivatives that exhibit enhanced pharmacological profiles, including improved solubility, bioavailability, and target specificity.

In recent years, 5-methoxy-2-(2-nitroethyl)pyridine has been studied for its potential role in developing novel therapeutic agents. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can significantly alter the biological activity of the compound. The methoxy group, in particular, is known to enhance metabolic stability and binding affinity to biological targets, while the nitroethyl moiety can introduce additional electronic effects that influence receptor interactions. These characteristics make 5-methoxy-2-(2-nitroethyl)pyridine a valuable scaffold for drug discovery efforts.

One of the most compelling areas of research involving 5-methoxy-2-(2-nitroethyl)pyridine is its application in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The nitroethyl group, in particular, has been shown to enhance cellular uptake and intracellular stability, improving the compound's efficacy. Additionally, the methoxy group contributes to selective toxicity toward cancer cells while minimizing side effects on healthy tissues.

The pharmacokinetic properties of 5-methoxy-2-(2-nitroethyl)pyridine have also been extensively evaluated. Studies indicate that this compound exhibits moderate oral bioavailability and prolonged circulation time, which are desirable traits for systemic therapies. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. These findings have spurred further investigation into optimizing formulations and delivery systems to maximize therapeutic outcomes.

Another exciting aspect of 5-methoxy-2-(2-nitroethyl)pyridine is its role as a key intermediate in synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By modifying the structure of 5-methoxy-2-(2-nitroethyl)pyridine, researchers have developed potent inhibitors targeting specific kinases involved in disease pathogenesis. These inhibitors have shown preclinical promise in reducing tumor burden and improving survival rates in animal models.

The chemical reactivity of 5-methoxy-2-(2-nitroethyl)pyridine also makes it a valuable tool for developing new synthetic methodologies. The nitro group can be reduced to an amine or hydroxylated under controlled conditions, providing access to diverse functionalized pyridines. Similarly, the methoxy group can be replaced with other substituents through nucleophilic aromatic substitution reactions, further expanding the synthetic possibilities. These attributes have made this compound a favorite among synthetic chemists working on complex molecular architectures.

In conclusion,5-methoxy-2-(2-nitroethyl)pyridine (CAS No. 2229312-48-3) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features enable the development of novel drug candidates with improved pharmacological profiles. As research continues to uncover new derivatives and applications,5-methoxy-2-(2-nitroethyl)pyridine is poised to play an increasingly important role in addressing unmet medical needs.